Cas no 2341796-74-3 ((S,R,S)-Ahpc-C10-NH2)
(S,R,S)-Ahpc-C10-NH2 Chemical and Physical Properties
Names and Identifiers
-
- BCP33435
- (S,R,S)-Ahpc-C10-NH2
-
- Inchi: 1S/C33H51N5O4S/c1-23-29(43-22-36-23)25-16-14-24(15-17-25)20-35-31(41)27-19-26(39)21-38(27)32(42)30(33(2,3)4)37-28(40)13-11-9-7-5-6-8-10-12-18-34/h14-17,22,26-27,30,39H,5-13,18-21,34H2,1-4H3,(H,35,41)(H,37,40)/t26-,27+,30-/m1/s1
- InChI Key: PZWKSXPBEBWQQH-HRHHFINDSA-N
- SMILES: S1C=NC(C)=C1C1C=CC(=CC=1)CNC([C@@H]1C[C@H](CN1C([C@H](C(C)(C)C)NC(CCCCCCCCCCN)=O)=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 43
- Rotatable Bond Count: 17
- Complexity: 876
- XLogP3: 5.1
- Topological Polar Surface Area: 166
(S,R,S)-Ahpc-C10-NH2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC50064-100mg |
(S,R,S)-AHPC-C10-NH2 (VH032-C10-NH2) |
2341796-74-3 | 100mg |
$700.0 | 2023-09-15 | ||
| DC Chemicals | DC50064-250mg |
(S,R,S)-AHPC-C10-NH2 (VH032-C10-NH2) |
2341796-74-3 | 250mg |
$1100.0 | 2023-09-15 | ||
| DC Chemicals | DC50064-1g |
(S,R,S)-AHPC-C10-NH2 (VH032-C10-NH2) |
2341796-74-3 | 1g |
$2100.0 | 2023-09-15 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S937159-1mg |
(S,R,S)-AHPC-C10-NH2 |
2341796-74-3 | 98% | 1mg |
¥2,304.00 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S937159-5mg |
(S,R,S)-AHPC-C10-NH2 |
2341796-74-3 | 98% | 5mg |
¥6,624.00 | 2022-09-28 | |
| Key Organics Ltd | TS-08039-1mg |
(S,R,S)-AHPC-C10-NH2 |
2341796-74-3 | >95% | 1mg |
£90.64 | 2025-02-09 | |
| Key Organics Ltd | TS-08039-5mg |
(S,R,S)-AHPC-C10-NH2 |
2341796-74-3 | >95% | 5mg |
£135.15 | 2025-02-09 | |
| Key Organics Ltd | TS-08039-10mg |
(S,R,S)-AHPC-C10-NH2 |
2341796-74-3 | >95% | 10mg |
£180.47 | 2025-02-09 | |
| Key Organics Ltd | TS-08039-100mg |
(S,R,S)-AHPC-C10-NH2 |
2341796-74-3 | >95% | 100mg |
£502.58 | 2025-02-09 |
(S,R,S)-Ahpc-C10-NH2 Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on (S,R,S)-Ahpc-C10-NH2
Introduction to (S,R,S)-Ahpc-C10-NH2 and Its Significance in Modern Chemical Biology
Chemical biology has witnessed remarkable advancements in recent years, with compounds like CAS no. 2341796-74-3 and (S,R,S)-Ahpc-C10-NH2 playing pivotal roles in various research areas. These molecules, characterized by their unique structural and functional properties, have opened new avenues in drug discovery, molecular imaging, and therapeutic interventions. This article delves into the specifics of (S,R,S)-Ahpc-C10-NH2, exploring its synthesis, applications, and the latest research findings that underscore its importance in the field.
The compound (S,R,S)-Ahpc-C10-NH2, derived from the broader category of aminoalkylphosphonates, exhibits a complex stereochemical configuration that contributes to its distinctive biological activity. The presence of multiple stereocenters, specifically in the (S,R,S) arrangement, makes this molecule a subject of intense interest for medicinal chemists. The synthesis of such chiral compounds often involves sophisticated methodologies, including asymmetric catalysis and enantioselective reactions, which are critical for achieving high enantiomeric purity.
In recent years, there has been a growing emphasis on the development of novel ligands for metal-organic frameworks (MOFs) and coordination complexes. (S,R,S)-Ahpc-C10-NH2 has shown promise in this domain due to its ability to form stable complexes with transition metals. These complexes have been explored for their potential applications in catalysis, gas storage, and even as contrast agents in magnetic resonance imaging (MRI). The NH2 group in its structure further enhances its versatility by allowing for additional functionalization, enabling the design of tailored derivatives with enhanced properties.
One of the most exciting applications of (S,R,S)-Ahpc-C10-NH2 is in the field of photodynamic therapy (PDT). PDT involves the use of photosensitizers that, upon activation by light, generate reactive oxygen species (ROS) that can selectively target and destroy cancer cells. Research has demonstrated that when complexed with certain metal ions, (S,R,S)-Ahpc-C10-NH2 can act as an effective photosensitizer. This has led to the development of novel PDT protocols that offer improved selectivity and reduced side effects compared to traditional treatments.
The role of computational chemistry in understanding the behavior of complex molecules like (S,R,S)-Ahpc-C10-NH2 cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided valuable insights into its interactions with biological targets. These studies have not only helped in rationalizing its mechanism of action but also guided the design of more potent analogs. For instance, computational analysis has revealed that the stereochemistry of the stereocenters is crucial for its binding affinity to specific proteins.
In addition to its therapeutic potential, (S,R,S)-Ahpc-C10-NH2 has found applications in environmental science. Its ability to chelate heavy metals makes it an attractive candidate for developing efficient biodegradable sensors for monitoring metal contamination in water sources. Such sensors are essential for environmental monitoring programs aimed at protecting aquatic ecosystems from toxic metal pollution.
The synthesis of (S,R,S)-Ahpc-C10-NH2 presents unique challenges due to its complex stereochemical framework. However, recent advances in synthetic chemistry have made it more accessible than ever before. For instance, the use of chiral auxiliaries and catalysts has simplified the process significantly. These advancements have not only reduced production costs but also enabled large-scale synthesis for industrial applications.
The impact of (S,R,S)-Ahpc-C10-NH2 extends beyond academic research; it has garnered attention from pharmaceutical companies looking to develop novel therapeutics. Several clinical trials are currently underway to evaluate its efficacy in treating various diseases. Preliminary results are promising, suggesting that this compound could revolutionize treatment strategies for conditions that are currently difficult to manage.
In conclusion, (S,R,S)-Ahpc-C10-NH2, along with other compounds like those falling under CAS no. 2341796-74-3, represents a significant advancement in chemical biology. Its multifaceted applications span from medical treatments to environmental monitoring and catalysis. As research continues to uncover new possibilities for this molecule and its derivatives, it is clear that it will remain a cornerstone of innovation in the years to come.
2341796-74-3 ((S,R,S)-Ahpc-C10-NH2) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)